4-O-(19-ethyl-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-19-yl) 1-O-[2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl] butanedioate

• CAS RN: 850728-17-5
• Molecular Formula: C53H68N2O8
• Molecular Weight: 861.1
• IUPAC Name: (S)-4-ethyl-3,14-dioxo-3,4,12,14-tetrahydro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-4-yl ((R)-2,5,7,8-tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-yl) succinate
• SMILES: O=C(OC1=C(C)C(CC[C@](CCC[C@H](C)CCC[C@H](C)CCCC(C)C)(C)O2)=C2C(C)=C1C)CCC(O[C@](C3=C(CO4)C(N5CC6=CC7=CC=CC=C7N=C6C5=C3)=O)(CC)C4=O)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO, not in water
• synonyms: SN 2300; BEL2310; Tocopherol succinate camptothecin; d.alpha.Tocopherol succinate camptothecin.

Description

Tenifatecan, also known as SN2310, is an injectable emulsion composed of 7-ethyl-10-hydroxycamptothecin (SN-38) conjugate with vitamin E through a succinate linker. SN-38 is the active metabolite of irinotecan. SN-38 binds to and inhibits topoisomerase I by stabilizing the cleavable complex between topoisomerase I and DNA, resulting in DNA breaks, inhibition of DNA replication, and apoptosis. SN-38 has been reported to exhibit up to 1,000-fold more cytotoxic activity against various cancer cells in vitro than irinotecan.

Scientific Research Applications

Chemical Reactions and Derivatives

• Formation of Novel Compounds : Research by Attanasi et al. (2004) has demonstrated the formation of new and interesting 2-oxofuro[2,3-b]pyrroles and 19-methyl-15-oxa-20-azatricyclo[12.3.3.0(1,14)]icos-18-en-18-carboxylates through reactions of 1,2-diaza-1,3-butadienes with certain acetylsuccinates and methyl acetates, indicating the potential for creating novel structures with specific chemical functionalities (Attanasi et al., 2004).

• Electrophilic Additions : Christl et al. (1994) explored electrophilic additions to bicyclo butane systems, resulting in oxymercuration/demercuration sequences and the formation of novel compounds, highlighting the reactivity of such structures which might be similar in complexity to the compound (Christl et al., 1994).

• Structural Analysis and Interactions : The work of Golding and Hall (1975) on ethyl 2,2-dimethyl-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-6-carboxylate, a penam analogue, discusses its formation, structure, and reactions with nucleophilic reagents, providing insights into the behavior and potential applications of cyclic compounds (Golding & Hall, 1975).

Crystal Structure and Conformation

• Intramolecular Interactions : Research on compounds like 19-chloro-3,6,9,12,15-pentaoxabicyclo[15.3.1]henicosa-1(21),17,19-trien-21-yloxyacetic acid by Ferguson et al. (1993) reveals the presence of intramolecular hydrogen bonds and macrocycle ring conformations, which can be crucial in understanding the properties and potential applications of complex cyclic compounds (Ferguson et al., 1993).